Cas no 20996-87-6 (1-methylindole-6-carbonitrile)

• Product Name: 1-methylindole-6-carbonitrile
• CAS No: 20996-87-6
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD08690254
• CID: 241867
• PubChem ID: 15384493
• Update Time: 2025-04-19

1-methylindole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-6-carbonitrile
• 1H-Indole-6-carbonitrile,1-methyl-
• 1-methylindole-6-carbonitrile
• 1-methyl-6-cyanoindole
• 1-methyl-indole-6-carbonitrile
• 6-carbonitrile-N-methylindole
• 6-cyano-1-methyl-1H-indole
• 6-cyano-1-methylindole
• CS-0043605
• A879309
• AKOS005172569
• W-206582
• AS-8182
• SCHEMBL506374
• 1-METHYL-1H-INDOL-6-YL CYANIDE
• 20996-87-6
• FOGAAHLMYPQCJG-UHFFFAOYSA-N
• DTXSID90572246
• MFCD08690254
• SY081346
• FT-0683315
• 1H-Indole-6-carbonitrile, 1-methyl-
• DB-066398
• ALBB-010774

• MDL： MFCD08690254
• Inchi： 1S/C10H8N2/c1-12-5-4-9-3-2-8(7-11)6-10(9)12/h2-6H,1H3
• InChI Key： FOGAAHLMYPQCJG-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.09
• Melting Point: 68 °C
• Boiling Point: 327.8°C at 760 mmHg
• Flash Point: 152°C
• Refractive Index: 1.603
• PSA: 4.93000
• LogP: 1.95980

1-methylindole-6-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds